N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine

• IUPAC Name: N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine
• InChI: InChI=1S/C19H23N3O/c1-3-16-9-10-17(23-16)14-21-18(15-7-5-4-6-8-15)13-19-20-11-12-22(19)2/h4-12,18,21H,3,13-14H2,1-2H3
• InChI Key: KJGQXTDEMBWLEA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CNC(CC2=NC=CN2C)C3=CC=CC=C3
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine, also known as EFMIPEA, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. EFMIPEA is a derivative of phenylethylamine, a naturally occurring neurotransmitter in the human brain that is involved in the regulation of mood, appetite, and attention.

Mechanism of Action

The exact mechanism of action of N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine is not fully understood, but it is thought to act as a partial agonist at the dopamine and serotonin receptors. This means that it can bind to these receptors and activate them to a certain extent, but not to the same degree as a full agonist. This property makes this compound useful for studying the function of these receptors in a controlled manner.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal studies. These include changes in neurotransmitter levels, alterations in gene expression, and changes in behavior. However, it is important to note that the effects of this compound may vary depending on the dose, route of administration, and species used in the study.

Advantages and Limitations for Lab Experiments

One advantage of N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine as a research tool is its specificity for certain receptors in the brain. This allows researchers to study the function of these receptors in a more controlled manner than with other compounds that may interact with multiple receptors. However, this compound also has limitations, including its relatively complex synthesis method and the need for specialized equipment to study its effects.

Future Directions

There are several potential future directions for research on N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine. One area of interest is its potential as a tool for studying the role of dopamine and serotonin receptors in various psychiatric disorders, such as depression and addiction. Additionally, this compound may have potential as a therapeutic agent for these disorders, although more research is needed to determine its safety and efficacy. Finally, future studies may focus on the development of more efficient synthesis methods for this compound, which could make it more accessible to researchers.

Synthesis Methods

N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine can be synthesized through a multi-step process involving the reaction of various chemical reagents. The exact synthesis method is beyond the scope of this paper, but it is important to note that this compound is a relatively complex compound that requires specialized knowledge and equipment to produce.

Scientific Research Applications

N-[(5-ethylfuran-2-yl)methyl]-2-(1-methylimidazol-2-yl)-1-phenylethanamine has been the subject of several scientific studies due to its potential as a research tool. One area of interest is its potential as a ligand for various receptors in the brain, including the dopamine and serotonin receptors. These receptors are involved in the regulation of mood, motivation, and reward, and this compound has shown promise as a potential tool for studying their function.